Cas no 27174-03-4 ((4-Isothiocyanatophenyl)(3-methylphenyl)amine)
27174-03-4 structure
Product Name:(4-Isothiocyanatophenyl)(3-methylphenyl)amine
CAS No:27174-03-4
MF:C14H12N2S
MW:240.323481559753
MDL:MFCD08060079
CID:1429575
PubChem ID:329776404
Update Time:2025-04-20
(4-Isothiocyanatophenyl)(3-methylphenyl)amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-isothiocyanatophenyl)-3-methylaniline
- AG-E-86453
- CTK4F9213
- Ambcb4150308
- 3-Methyl-4'-isothiocyanodiphenylamin
- (4-ISOTHIOCYANATOPHENYL)(3-METHYLPHENYL)AMINE
- 3-Methyl-4'-isothiocyano-diphenylamin
- (4-isothiocyanatophenyl)(3-methylphenyl)amine(SALTDATA: FREE)
- SCHEMBL18662186
- DTXSID50651046
- BS-37490
- 4-isothiocyanato-N-(3-methylphenyl)aniline
- 27174-03-4
- CHEMBRDG-BB 4150308
- DB-179283
- (4-Isothiocyanatophenyl)(3-methylphenyl)amine, AldrichCPR
- MFCD08060079
- CBA17403
- AKOS030253956
- (4-Isothiocyanatophenyl)(3-methylphenyl)amine
-
- MDL： MFCD08060079
- Inchi： 1S/C14H12N2S/c1-11-3-2-4-14(9-11)16-13-7-5-12(6-8-13)15-10-17/h2-9,16H,1H3
- InChI Key： IKNZSUFASUBAOW-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1)NC1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 240.07200
- Monoisotopic Mass: 240.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 56.48000
- LogP: 4.54590
(4-Isothiocyanatophenyl)(3-methylphenyl)amine Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301
- Warning Statement： P301+P310
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- Hazard Category Code： 25
- Safety Instruction： 45
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4-Isothiocyanatophenyl)(3-methylphenyl)amine Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(4-Isothiocyanatophenyl)(3-methylphenyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B452678-500mg |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine |
27174-03-4 | 500mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B452678-1g |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine |
27174-03-4 | 1g |
$ 95.00 | 2022-06-07 | ||
| TRC | B452678-5g |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine |
27174-03-4 | 5g |
$ 340.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CBR01143-1G |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine |
27174-03-4 | 1g |
¥1393.87 | 2023-11-10 | ||
| abcr | AB218978-1 g |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine; 95% |
27174-03-4 | 1 g |
€94.10 | 2023-07-20 | ||
| abcr | AB218978-5 g |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine; 95% |
27174-03-4 | 5 g |
€186.30 | 2023-07-20 | ||
| abcr | AB218978-10 g |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine; 95% |
27174-03-4 | 10 g |
€269.00 | 2023-07-20 | ||
| abcr | AB218978-25 g |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine; 95% |
27174-03-4 | 25 g |
€465.60 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1264030-5g |
(4-isothiocyanatophenyl)(3-methylphenyl)amine |
27174-03-4 | 95% | 5g |
$175 | 2024-06-06 | |
| abcr | AB218978-1g |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine, 95%; . |
27174-03-4 | 95% | 1g |
€94.10 | 2025-02-19 |
(4-Isothiocyanatophenyl)(3-methylphenyl)amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
27174-03-4 ((4-Isothiocyanatophenyl)(3-methylphenyl)amine) Related Products
- 622-59-3(4-Methylphenyl Isothiocyanate)
- 1177331-27-9((4-Isothiocyanatophenyl)(2-methylphenyl)amine)
- 23246-36-8((4-Isothiocyanatophenyl)phenylamine)
- 40046-30-8(3,5-Dimethylphenyl isothiocyanate)
- 621-30-7(m-Tolyl isothiocyanate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
